Cas no 92108-08-2 ( )

• Product Name: &nbsp
• CAS No: 92108-08-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 997904
• PubChem ID: 6383503
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-N-ethyl-3-phenylprop-2-enamide
• NSC-168530
• 92108-08-2
• NSC168530
•  

• Inchi： 1S/C13H16N2O2/c1-3-14-13(17)12(15-10(2)16)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,14,17)(H,15,16)/b12-9+
• InChI Key： MWMKPJZQYFTXCB-FMIVXFBMSA-N
• SMILES： O=C(/C(=C\C1C=CC=CC=1)/NC(C)=O)NCC

Computed Properties

• Exact Mass: 232.121
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.116
• Boiling Point: 523.9°C at 760 mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.564